1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid

• IUPAC Name: 1-[(2-chloro-4-fluorophenyl)methyl]imidazole-4-carboxylic acid
• InChI: InChI=1S/C11H8ClFN2O2/c12-9-3-8(13)2-1-7(9)4-15-5-10(11(16)17)14-6-15/h1-3,5-6H,4H2,(H,16,17)
• InChI Key: AXOLJAFSJBKKEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)CN2C=C(N=C2)C(=O)O
• Molecular Formula: C11H8ClFN2O2
• Molecular Weight: 254.64 g/mol
• CAS No.: 1968087-35-5

Description

1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H8ClFN2O2 and its molecular weight is 254.64 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

• Synthesis and Optimization : Research by Huang Jin-qing (2009) focused on the synthesis of 1-(4-Fluorobenzyl)-2-chloro-1H-benzo[d]imidazole from o-phenylenediamine and ethyl acetoacetate, highlighting the optimization of reaction conditions to improve yields (Huang Jin-qing, 2009).

Catalytic Applications

• Catalytic Dehydrogenation : A study by Borah et al. (2020) explored the use of cyclometalated Ir(III)-NHC complexes, including derivatives of 1-(2-flurobenzyl)-1H-imidazole, as catalysts for acceptorless dehydrogenation of alcohols to carboxylic acids, demonstrating their efficiency and recyclability (Borah et al., 2020).

Pharmacological Investigations

• Antihypertensive Effects : Research into N-(biphenylylmethyl)imidazoles, sharing a core structural motif with 1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid, showed potential as orally active antihypertensives, pointing towards the significance of the imidazole ring in drug design for hypertension treatment (Carini et al., 1991).

Chemical Reactivity and Mechanisms

• Unusual Synthesis Mechanisms : Jha (2005) reported an unusual mechanism in the synthesis of a compound involving 1-(4-fluorobenzyl)-2-chloro-1H-benzo[d]imidazole, highlighting the complex pathways possible in chemical syntheses (Jha, 2005).

Material Science and Structural Analysis

• Crystal Structure Elucidation : Özbey et al. (2004) detailed the synthesis and structural elucidation of 1-(4-fluorobenzyl)-2-(4-cyanophenyl)-1H-benzimidazole-5-carbonitrile, providing insights into intramolecular interactions and crystal packing, which are crucial for understanding the physical properties of such compounds (Özbey et al., 2004).

Biochemical and Molecular Studies

• GPR39 Agonists : Sato et al. (2016) discovered novel GPR39 agonists through small-molecule screening, which includes kinase inhibitors structurally related to benzimidazole carboxylic acids. This research underscores the potential of such compounds in modulating G protein-coupled receptors, with implications for therapeutic applications (Sato et al., 2016).